Cas no 2137622-94-5 (3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine)

• Product Name: 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine
• CAS No: 2137622-94-5
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6195523
• PubChem ID: 165742209
• Update Time: 2025-05-20

3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine
• EN300-803285
• 2137622-94-5

• Inchi： 1S/C10H17N3O/c1-3-14-9(2)10-7-12-13(8-10)6-4-5-11/h7-8H,2-6,11H2,1H3
• InChI Key： ZDHSVMLFZXIPOX-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=NN(C=1)CCCN

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine

Research Brief on 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine (CAS: 2137622-94-5): Recent Advances and Applications

The compound 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine (CAS: 2137622-94-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its pyrazole core, coupled with the ethoxyethenyl and propan-1-amine moieties, provides a scaffold for diverse chemical modifications, enabling the exploration of structure-activity relationships (SAR) in various therapeutic contexts. Notably, researchers have leveraged this compound to develop inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine as selective kinase inhibitors. The study reported that these derivatives exhibited nanomolar potency against a subset of tyrosine kinases implicated in cancer progression, with favorable pharmacokinetic profiles in preclinical models. These findings underscore the compound's potential as a lead structure for anticancer drug development.

Another area of active research involves the application of 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine in the design of novel antimicrobial agents. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the synthesis of analogs with enhanced activity against drug-resistant bacterial strains. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics, thereby reducing the likelihood of resistance development.

Beyond its direct therapeutic applications, 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine has also been explored as a molecular probe in chemical biology. Its fluorescent properties, when appropriately functionalized, enable real-time tracking of biological processes, facilitating the study of intracellular signaling pathways. This dual functionality as both a therapeutic agent and a research tool positions the compound as a valuable asset in translational research.

In conclusion, the growing body of research on 3-[4-(1-ethoxyethenyl)-1H-pyrazol-1-yl]propan-1-amine (CAS: 2137622-94-5) highlights its multifaceted potential in drug discovery and chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications, making it a compound of enduring interest in the pharmaceutical and biotechnology industries.